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Compound of Interest

Compound Name: Propyl methanesulfonate

Cat. No.: B154702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Propyl methanesulfonate (CAS No. 1912-31-8), also known as propyl mesylate, is an organic

compound classified as a sulfonate ester.[1] It serves as a significant reagent in organic

synthesis, primarily utilized as an alkylating agent to introduce a propyl group into various

molecules.[2] This high reactivity makes it a valuable intermediate in the synthesis of fine

chemicals and active pharmaceutical ingredients (APIs).[2] However, its alkylating nature also

necessitates careful handling due to potential health risks, including skin and eye irritation.[1]

Core Chemical and Physical Properties
Propyl methanesulfonate is typically a colorless to pale yellow liquid.[1][3] It is soluble in

water and a range of organic solvents.[1] A summary of its key quantitative properties is

provided in the table below.
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Property Value Source

Molecular Formula C4H10O3S [1][4][5][6]

Molecular Weight 138.19 g/mol [4][5][6]

Boiling Point 110 °C at 20 mmHg [2][3][6]

Density ~1.132 - 1.15 g/cm³ [2][3][6]

Refractive Index 1.4200 to 1.4250 [2][3][6]

Flash Point 92.4 °C [2]

LogP 1.45340 [2]

Chemical Structure
The structure of propyl methanesulfonate consists of a propyl group linked to a

methanesulfonate group. The methanesulfonate moiety is a good leaving group, which

contributes to the compound's reactivity in nucleophilic substitution reactions.[1]

Caption: 2D structure of propyl methanesulfonate.

Experimental Protocols
Synthesis of Propyl Methanesulfonate
A general method for the preparation of alkyl methanesulfonates involves the reaction of an

alcohol with methanesulfonyl chloride in an aromatic organic solvent, in the presence of a

tertiary amine such as triethylamine.[7] The tertiary amine acts as a base to neutralize the

hydrochloric acid byproduct. The crude product is then typically washed with an aqueous alkali

metal carbonate solution to remove impurities.[7]

Methodology:

Reaction Setup: In a reaction vessel, dissolve propan-1-ol and a stoichiometric equivalent of

triethylamine in an aromatic solvent like toluene.
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Addition of Reagent: Cool the mixture in an ice bath. Slowly add a stoichiometric equivalent

of methanesulfonyl chloride to the solution while stirring. Maintain the temperature to control

the exothermic reaction.

Reaction: Allow the mixture to stir at a controlled temperature until the reaction is complete,

which can be monitored by techniques like TLC or GC.

Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer with a

dilute aqueous solution of sodium carbonate, followed by water and then brine.

Isolation: Dry the organic layer over an anhydrous drying agent (e.g., sodium sulfate), filter,

and concentrate the solvent under reduced pressure to yield crude propyl
methanesulfonate.

Purification: The crude product can be further purified by vacuum distillation.

Propan-1-ol + Methanesulfonyl Chloride
+ Triethylamine in Toluene

Reaction at controlled
temperature (e.g., 0-10 °C)

Aqueous Wash
(Na₂CO₃, H₂O, Brine) Dry & Concentrate Vacuum Distillation Propyl Methanesulfonate

Click to download full resolution via product page

Caption: General workflow for the synthesis of propyl methanesulfonate.

Analytical Protocol for Purity Determination
Gas chromatography-mass spectrometry (GC-MS) is a highly sensitive method suitable for the

determination and quantification of propyl methanesulfonate, particularly for detecting it as a

potential genotoxic impurity in active pharmaceutical ingredients.[8]

Methodology:

Standard Preparation: Prepare a stock solution of propyl methanesulfonate in a suitable

solvent, such as methanol. Create a series of calibration standards by diluting the stock

solution to known concentrations.

Sample Preparation: Accurately weigh the sample to be analyzed and dissolve it in the

chosen solvent to a known volume.
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GC-MS Analysis:

Chromatographic Column: A column such as a DB-624 (30m x 0.32mm, 1.8 µm) is often

suitable for separating alkyl methanesulfonates.[8]

Injection: Inject a small volume (e.g., 1 µL) of the prepared standard and sample solutions

into the GC.

Temperature Program: Use a temperature gradient to ensure separation from the solvent

and other components. An example program could start at a low temperature, ramp up to

a higher temperature, and then hold.

Mass Spectrometry: Operate the mass spectrometer in electron ionization (EI) mode. For

high sensitivity and specificity, use Selective Ion Monitoring (SIM) or Multiple Reaction

Monitoring (MRM) to detect characteristic ions of propyl methanesulfonate.

Quantification: Construct a calibration curve from the peak areas of the standard solutions.

Use the equation of the line from the calibration curve to determine the concentration of

propyl methanesulfonate in the sample.
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Caption: Workflow for the GC-MS analysis of propyl methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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